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Compound of Interest

Compound Name: 4-(2-Methyl-4-thiazolyl)phenol

Cat. No.: B1581357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety and handling

precautions for 4-(2-Methyl-4-thiazolyl)phenol (CAS No: 30686-73-8). This document is

intended for researchers, scientists, and professionals in drug development who may handle

this compound. The guide synthesizes available safety data, outlines recommended handling

procedures, and discusses potential hazards based on the compound's chemical structure and

the known toxicology of related phenolic and thiazole-containing molecules. Due to the limited

availability of a dedicated, comprehensive Safety Data Sheet (SDS) for this specific compound,

this guide draws upon information from chemical suppliers and the broader scientific literature

on structurally similar compounds to provide a robust framework for safe laboratory practices.

Introduction
4-(2-Methyl-4-thiazolyl)phenol is a versatile heterocyclic compound with applications in

medicinal chemistry and materials science. It is recognized for its potential as a peroxidase

chemiluminescence enhancer for Horseradish Peroxidase (HRP) and its utility in the

development of antimicrobial and antifungal agents for pharmaceutical and agricultural

applications.[1][2][3] Its structure, featuring a phenol group attached to a methylthiazole ring,

suggests a toxicological profile that warrants careful consideration. Phenolic compounds are

known protoplasmic poisons that can exert a wide range of toxic effects.[4] This guide aims to
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provide the necessary information to handle 4-(2-Methyl-4-thiazolyl)phenol safely in a

laboratory setting.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of a compound is fundamental to

its safe handling. The table below summarizes the key identifiers and properties of 4-(2-
Methyl-4-thiazolyl)phenol.

Property Value Reference

Chemical Name 4-(2-Methyl-4-thiazolyl)phenol

Synonyms
4-(4-Hydroxyphenyl)-2-

methylthiazole
[1]

CAS Number 30686-73-8

Molecular Formula C₁₀H₉NOS [3]

Molecular Weight 191.25 g/mol [3]

Appearance
Colorless or white solid;

crystals
[1]

Melting Point 211 - 215 °C [1]

Purity ≥ 98% (HPLC) [1]

SMILES String Cc1nc(cs1)-c2ccc(O)cc2

InChI

1S/C10H9NOS/c1-7-11-10(6-

13-7)8-2-4-9(12)5-3-8/h2-

6,12H,1H3

InChI Key
HOAYTTLLVORNLA-

UHFFFAOYSA-N

Hazard Identification and Toxicological Information
While a complete, peer-reviewed toxicological profile for 4-(2-Methyl-4-thiazolyl)phenol is not

readily available, the known hazards of phenolic compounds and some thiazole derivatives
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provide a basis for a precautionary approach.

GHS Hazard Classification (Anticipated)
Based on the hazards of structurally related compounds like phenol, the following GHS

classifications should be anticipated. It is important to note that this is a conservative estimation

and a formal hazard assessment has not been published.

Hazard Class Anticipated Hazard Statement

Acute Toxicity, Oral Harmful if swallowed.

Skin Corrosion/Irritation
Causes skin irritation. May cause serious skin

burns.

Serious Eye Damage/Eye Irritation Causes serious eye damage.

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.

Germ Cell Mutagenicity Suspected of causing genetic defects.

Specific Target Organ Toxicity (Repeated

Exposure)

May cause damage to organs through

prolonged or repeated exposure.

Hazardous to the Aquatic Environment Toxic to aquatic life.

Summary of Toxicological Data
Direct quantitative toxicological data such as LD50 or LC50 values for 4-(2-Methyl-4-
thiazolyl)phenol are not available in the public domain. However, the toxicity of phenol is well-

documented. Phenol is a protoplasmic poison that can cause cell death and necrosis by

denaturing proteins.[4] It is readily absorbed through the skin and can lead to systemic toxicity,

affecting the central nervous system, liver, and kidneys. Studies on other phenolic thiazoles

have indicated potential for cytotoxicity.[5][6]

General Toxic Effects of Phenols:

Dermal: Can cause chemical burns, which may initially appear as white or brown stains on

the skin.[4]
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Oral: Ingestion can lead to severe gastrointestinal irritation, and systemic effects.

Inhalation: Can cause respiratory tract irritation.

Systemic: May lead to central nervous system depression, cardiovascular effects, liver and

kidney damage.[7]

Safety and Handling Precautions
Given the anticipated hazards, stringent safety protocols must be followed when handling 4-(2-
Methyl-4-thiazolyl)phenol.

Engineering Controls
Work with this compound should be conducted in a well-ventilated laboratory.

A certified chemical fume hood is required for all procedures that may generate dust or

aerosols.

An emergency eyewash station and safety shower must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4-(2-Methyl-4-
thiazolyl)phenol:
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PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection

Chemically resistant gloves (e.g., Nitrile,

Neoprene). Gloves should be inspected prior to

use and replaced immediately if contaminated

or damaged.

Skin and Body Protection

A lab coat should be worn at all times. For larger

quantities, additional protective clothing may be

necessary.

Respiratory Protection

For operations that could generate significant

dust, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

particulates (e.g., N95) should be used.

Hygiene Measures
Avoid inhalation of dust.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in laboratory areas.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Remove contaminated clothing immediately and launder before reuse.

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.
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The storage class for this compound is 11: Combustible Solids.

Disposal
Dispose of waste in accordance with all applicable federal, state, and local regulations.

This compound should be treated as hazardous waste.

Do not dispose of down the drain or with general office trash.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash skin with soap and plenty of

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If victim is conscious

and alert, give 2-4 cupfuls of milk or water.

Never give anything by mouth to an

unconscious person. Get medical aid

immediately.

Spill

Evacuate the area. Wear appropriate personal

protective equipment. Sweep up the material,

place in a suitable, closed container for

disposal. Avoid generating dust. Ventilate the

area and wash the spill site after material pickup

is complete. For large spills, contact your

institution's environmental health and safety

department.

Experimental Protocols and Signaling Pathways
Experimental Protocols
Specific experimental protocols for the safety assessment of 4-(2-Methyl-4-thiazolyl)phenol
are not available in the reviewed literature. However, standard toxicological assays would be

employed to characterize its hazard profile. These would likely include:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1581357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytotoxicity Assays: To determine the concentration at which the compound is toxic to cells

(e.g., MTT or LDH assays).

Genotoxicity Assays: To assess the potential for the compound to cause genetic mutations

(e.g., Ames test, in vitro micronucleus assay).

Acute Toxicity Studies: To determine the short-term toxic effects and LD50 values in animal

models.

Potential Signaling Pathway of Toxicity
While the specific signaling pathways affected by 4-(2-Methyl-4-thiazolyl)phenol have not

been elucidated, a generalized pathway for phenol-induced toxicity can be informative. Phenols

are known to exert their toxic effects through mechanisms that disrupt cellular membranes and

denature proteins, leading to oxidative stress and ultimately cell death.

4-(2-Methyl-4-thiazolyl)phenol
Exposure

Cell Membrane
Interaction

Absorption

Membrane Disruption &
Increased Permeability

Protein Denaturation

Increased Reactive
Oxygen Species (ROS) Oxidative Stress Cellular Damage

(Lipids, Proteins, DNA) Apoptosis / Necrosis Organ Toxicity
(Liver, Kidney, CNS)

Click to download full resolution via product page

Caption: Generalized signaling pathway for phenol-induced cellular toxicity.

Conclusion
4-(2-Methyl-4-thiazolyl)phenol is a valuable research chemical with significant potential.

However, its structural similarity to toxic phenolic compounds necessitates a cautious and

informed approach to its handling. This guide provides a framework for safe laboratory

practices based on the best available information. Researchers must adhere to these

guidelines and consult with their institution's safety professionals to ensure a safe working

environment. As more specific toxicological data for this compound becomes available, these

safety recommendations should be reviewed and updated accordingly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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